Cas no 2137896-39-8 (3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride)

• Product Name: 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• CAS No: 2137896-39-8
• MF: C₉H₈FNO₃S
• MW: 229.22812461853
• CID: 6425322
• PubChem ID: 165868953
• Update Time: 2025-06-08

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• 2137896-39-8
• EN300-726930

• Inchi： 1S/C9H8FNO3S/c1-5-7-4-6(15(10,13)14)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
• InChI Key： HYEZMHWISCJEFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)C(N2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 229.02089245g/mol
• Monoisotopic Mass: 229.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride

Introduction to 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2137896-39-8)

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 2137896-39-8, belongs to the class of sulfonyl fluorides, which are known for their versatility in synthetic chemistry and medicinal applications. The presence of both a methyl group and a 5-sulfonyl fluoride moiety makes this molecule a particularly interesting subject for further investigation.

The 3-methyl-2-oxo-2,3-dihydro-1H-indole core structure is a derivative of indole, a heterocyclic aromatic compound that serves as a fundamental scaffold in the synthesis of numerous biologically active molecules. Indole derivatives are widely recognized for their role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The introduction of the sulfonyl fluoride group at the 5-position of the indole ring introduces reactivity that can be exploited in further synthetic transformations, making it a valuable intermediate in drug discovery.

In recent years, there has been growing interest in sulfonyl fluorides due to their ability to act as leaving groups in nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures. The fluorine atom in the sulfonyl group not only enhances the electrophilicity of the molecule but also influences its electronic and steric properties, which can be leveraged to fine-tune the reactivity and selectivity of chemical reactions involving this compound.

One of the most compelling aspects of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride is its potential application in the development of novel therapeutic agents. The indole scaffold is well-documented for its biological activity, and modifications at various positions on this ring can lead to significant changes in pharmacological properties. The 5-sulfonyl fluoride group provides a versatile handle for further functionalization, allowing chemists to explore new derivatives with tailored biological activities.

Recent studies have highlighted the importance of sulfonyl fluorides in medicinal chemistry. For instance, sulfonyl fluorides have been shown to enhance the bioavailability of drugs by improving their metabolic stability. Additionally, they can serve as probes to study enzyme mechanisms and as intermediates in the synthesis of more complex molecules. The compound’s unique reactivity makes it a promising candidate for use in fragment-based drug design, where small molecular fragments are modified and optimized to develop lead compounds for drug development.

The synthesis of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride presents an interesting challenge due to the need to introduce both the methyl and sulfonyl fluoride groups in a regioselective manner. Advances in synthetic methodologies have enabled more efficient routes to such compounds, leveraging transition metal catalysis and other innovative techniques. These advancements have not only improved yields but also allowed for greater control over regioselectivity and stereoselectivity.

In conclusion, 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2137896-39-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.